5-cyclopropyl-N-(2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-cyclopropyl-N-[2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H14N4O3S/c21-15(11-7-12(22-19-11)8-1-2-8)17-10-5-6-24-13(10)16-18-14(20-23-16)9-3-4-9/h5-9H,1-4H2,(H,17,21)
• InChI Key: SAEWYVJHEWSDOR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)NC3=C(SC=C3)C4=NC(=NO4)C5CC5
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

The compound contains several functional groups including a cyclopropyl group, an oxadiazole ring, a thiophenyl group, and an isoxazole ring. These groups are common in many pharmaceuticals and could suggest a variety of potential uses.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through reactions involving amidoximes and isatoic anhydrides.

Molecular Structure Analysis

The compound’s structure includes several rings: a cyclopropyl ring, an oxadiazole ring, and an isoxazole ring. These rings can contribute to the compound’s stability and reactivity.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

Compounds incorporating isoxazole and 1,3,4-oxadiazole moieties have been synthesized and evaluated for their antimicrobial and antitubercular activities. A novel series of isoxazole clubbed 1,3,4-oxadiazole derivatives, for instance, exhibited significant activity against various microbial strains and Mycobacterium tuberculosis, indicating their potential as therapeutic agents in treating infectious diseases (Shingare et al., 2018).

Anticancer Properties

Derivatives of 1,3,4-oxadiazoles containing phenyl thiophene moieties have been synthesized and demonstrated notable anticancer properties. These compounds were tested against various cancer cell lines, showcasing their potential in cancer research and therapy (Adimule et al., 2014). Furthermore, specific N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides showed promising herbicidal activity, indicating their utility beyond medicinal applications (Sun et al., 2020).

Herbicidal Activity

Compounds with isoxazole moieties, especially those substituted with cyclopropyl groups, have been investigated for their herbicidal efficacy. Such compounds have shown significant preemergent and postemergent activity against a range of weeds, suggesting their potential application in agricultural sciences (Hamper et al., 1995).

Future Directions

The future directions for this compound would likely depend on its intended use. Given the presence of several functional groups common in pharmaceuticals, it could be of interest in drug development.

Mechanism of Action

Target of Action

The primary target of the compound is currently unknown. The compound’s structure suggests that it may interact with a variety of biological targets due to the presence of the 1,2,4-oxadiazole ring, a well-known pharmacophore .

Mode of Action

The 1,2,4-oxadiazole ring in its structure is known to interact with various biological targets, potentially leading to a variety of biological effects .

Biochemical Pathways

The compound may affect multiple biochemical pathways due to the versatility of the 1,2,4-oxadiazole ring. This heterocycle has been associated with a wide range of therapeutic applications, including selective inhibition of human carbonic anhydrase isoforms related to cancer therapy, treatment of age-related diseases, antimicrobials, and more .

Result of Action

Compounds with a 1,2,4-oxadiazole ring have been associated with a variety of biological effects, including anti-inflammatory and analgesic activities .